Cas no 321-21-1 (4-Fluoro-2-methylbenzoic acid)
4-Fluoro-2-methylbenzoic acid is a fluorinated aromatic carboxylic acid derivative characterized by the presence of a fluorine atom at the 4-position and a methyl group at the 2-position of the benzoic acid ring. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. Its structural features, including the electron-withdrawing fluorine and the sterically influencing methyl group, enhance reactivity in coupling reactions and derivatization processes. The compound exhibits good stability under standard conditions and is compatible with a range of synthetic transformations. Its high purity and well-defined properties make it suitable for precision chemical research and industrial-scale production.
4-Fluoro-2-methylbenzoic acid structure
Product Name:4-Fluoro-2-methylbenzoic acid
CAS No:321-21-1
MF:C8H7FO2
MW:154.138386011124
MDL:MFCD04115880
CID:36834
PubChem ID:3860639
Update Time:2025-10-22
4-Fluoro-2-methylbenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Fluoro-2-methylbenzoic acid
- 2-Carboxy-5-fluorotoluene
- 2-methyl-4-fluorobenzoic acid
- 4-Fluor-2-methyl-benzoesaeure
- Benzoic acid,4-fluoro-2-methyl
- 4-Fluoro-o-toluic Acid
- Benzoic acid, 4-fluoro-2-methyl-
- 4-Fluoro-2-methylbenzoicacid
- 4-fluoro-2-methyl-benzoic Acid
- PubChem1327
- AMBZ0018
- RARECHEM AL BE 0506
- MOLARCH MA_010058
- 4-Fluoro-2-methyl benzoic acid
- WT073
- BCP24604
- SBB062990
- AE-562/43053313
- CS-0020153
- J-515345
- CK2191
- Z732710370
- FT-0631950
- SCHEMBL543572
- J-018641
- DTXSID40397486
- SY006136
- EN300-105632
- 321-21-1
- A1634
- MFCD04115880
- KDXOONIQRUZGSY-UHFFFAOYSA-N
- 4-Fluoro-2-methylbenzoic acid, 95%
- AM20061239
- AC-3980
- AKOS005063937
- F0559
- FS-2198
- DB-031135
-
- MDL： MFCD04115880
- Inchi： 1S/C8H7FO2/c1-5-4-6(9)2-3-7(5)8(10)11/h2-4H,1H3,(H,10,11)
- InChI Key： KDXOONIQRUZGSY-UHFFFAOYSA-N
- SMILES： FC1C=CC(C(=O)O)=C(C)C=1
Computed Properties
- Exact Mass: 154.04300
- Monoisotopic Mass: 154.043
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.9
Experimental Properties
- Color/Form: Not available
- Density: 1.258
- Melting Point: 172.0 to 176.0 deg-C
- Boiling Point: 265.6℃ at 760 mmHg
- Flash Point: 114.5℃
- Refractive Index: 1.471
- PSA: 37.30000
- LogP: 1.83230
- Solubility: Not available
4-Fluoro-2-methylbenzoic acid Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Danger
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 22-41
- Safety Instruction： S26
-
Hazardous Material Identification：
- Safety Term：S26
- HazardClass：IRRITANT
- Storage Condition：Store at room temperature
- Risk Phrases：R22; R41
4-Fluoro-2-methylbenzoic acid Customs Data
- HS CODE：2916399090
- Customs Data：
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
4-Fluoro-2-methylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 037155-1g |
4-Fluoro-2-methylbenzoic acid |
321-21-1 | 97% | 1g |
￡10.00 | 2022-03-01 | |
| Fluorochem | 037155-5g |
4-Fluoro-2-methylbenzoic acid |
321-21-1 | 97% | 5g |
￡12.00 | 2022-03-01 | |
| Fluorochem | 037155-10g |
4-Fluoro-2-methylbenzoic acid |
321-21-1 | 97% | 10g |
￡19.00 | 2022-03-01 | |
| Fluorochem | 037155-25g |
4-Fluoro-2-methylbenzoic acid |
321-21-1 | 97% | 25g |
￡39.00 | 2022-03-01 | |
| Fluorochem | 037155-100g |
4-Fluoro-2-methylbenzoic acid |
321-21-1 | 97% | 100g |
￡112.00 | 2022-03-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | F156728-1g |
4-Fluoro-2-methylbenzoic acid |
321-21-1 | ≥98.0% | 1g |
¥29.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | F156728-25g |
4-Fluoro-2-methylbenzoic acid |
321-21-1 | ≥98.0% | 25g |
¥141.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | F156728-100g |
4-Fluoro-2-methylbenzoic acid |
321-21-1 | ≥98.0% | 100g |
¥451.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | F156728-5g |
4-Fluoro-2-methylbenzoic acid |
321-21-1 | ≥98.0% | 5g |
¥39.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | F156728-10g |
4-Fluoro-2-methylbenzoic acid |
321-21-1 | ≥98.0% | 10g |
¥70.90 | 2023-09-02 |
4-Fluoro-2-methylbenzoic acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:321-21-1)4-Fluoro-2-methylbenzoic acid
Order Number:A1634
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:00
Price ($):332.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:321-21-1)4-Fluoro-2-methylbenzoic acid
Order Number:sfd17251
Stock Status:in Stock
Quantity:200KG
Purity:99%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier
(CAS:321-21-1)
Order Number:SFD1015
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Wednesday, 11 December 2024 17:02
Price ($):
Email:sales1@senfeida.com
4-Fluoro-2-methylbenzoic acid Related Literature
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1. Directed lithiation of unprotected benzoic acidsBernard Bennetau,Jacques Mortier,Jo?l Moyroud,Jean-Luc Guesnet J. Chem. Soc. Perkin Trans. 1 1995 1265
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Sankaran Radhika,C. M. Afsina Abdulla,Thaipparambil Aneeja,Gopinathan Anilkumar New J. Chem. 2021 45 15718
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3. The structure of the 1 : 2 adduct of indene and dimethyl acetylenedicarboxylate: X-ray analysis of a dibromo-derivativeK. W. Muir,G. A. Sim J. Chem. Soc. B 1968 667
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4. CLXXXI.—Ionic equilibria across semi-permeable membranesFrederick George Donnan,Arthur John Allmand J. Chem. Soc. Trans. 1914 105 1941
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